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Compound of Interest

Compound Name: Alfacalcidol-D6

Cat. No.: B1139323 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of

Alfacalcidol-D6, a deuterium-labeled form of Alfacalcidol. As Alfacalcidol is classified as a

highly toxic substance, adherence to these procedures is critical to ensure the safety of

laboratory personnel and the environment.[1][2][3]

Emergency Contact Information:

In case of exposure or emergency, immediately contact your institution's Environmental Health

and Safety (EHS) department and refer to the specific contact information provided in the

Safety Data Sheet (SDS) for Alfacalcidol.

Hazard Identification and Classification
Alfacalcidol is categorized as acutely toxic and is fatal if swallowed, inhaled, or in contact with

skin.[1][2] All personnel must be thoroughly trained on the hazards and handling procedures

before working with this compound.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity (Oral,

Dermal, Inhalation)
Skull and crossbones Danger

H300 + H310 + H330:

Fatal if swallowed, in

contact with skin or if

inhaled.
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Alfacalcidol-D6 to prevent exposure.

PPE Category Required Equipment
Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side

shields or safety goggles. A

face shield is required when

there is a risk of splashes.

Must be ANSI Z87.1 approved.

Prescription glasses are not a

substitute for safety glasses.

Hand Protection
Impervious chemical-resistant

gloves (e.g., Nitrile).

Double gloving is

recommended. Gloves must

be changed immediately if

contaminated. Wash hands

thoroughly after removing

gloves.

Body Protection
A long-sleeved, back-closing

laboratory coat.

Lab coats should not be taken

home for laundering. Consider

disposable gowns for high-risk

procedures.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

necessary when handling the

powder form or if there is a risk

of aerosol generation.

A full-face respirator may be

required depending on the

scale of work and risk

assessment.

Footwear
Closed-toe shoes that cover

the entire foot.

Shoes should be made of a

material that offers protection

from spills.

Engineering Controls
To minimize inhalation exposure, all work with Alfacalcidol-D6 powder must be conducted in a

certified chemical fume hood or a glove box. Local exhaust ventilation should be used to

control dust and aerosols at the source.
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Step-by-Step Handling Protocol
1. Preparation and Pre-Handling Check:

Ensure the work area is clean and uncluttered.

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents.

Put on all required PPE as outlined in the table above.

2. Weighing and Aliquoting:

Perform all manipulations of solid Alfacalcidol-D6 within a chemical fume hood.

Use a dedicated, labeled weighing vessel.

Handle the compound gently to avoid creating dust.

Close the primary container tightly after use.

3. Solution Preparation:

Add solvent to the solid Alfacalcidol-D6 slowly to avoid splashing.

If sonication is required, ensure the vial is securely capped.

Label all solutions clearly with the compound name, concentration, solvent, and date of

preparation.

4. Post-Handling Procedures:

Decontaminate all surfaces that may have come into contact with Alfacalcidol-D6 using an

appropriate cleaning agent (e.g., 70% ethanol), followed by a thorough wipe-down.

Dispose of all contaminated disposable materials as hazardous waste.
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Remove PPE in the correct order to avoid cross-contamination (gloves first, then lab coat,

then eye protection).

Wash hands thoroughly with soap and water after completing the work.

Spill and Emergency Procedures
Emergency Scenario Action Plan

Minor Spill (Solid)

1. Evacuate the immediate area. 2. Wear

appropriate PPE, including respiratory

protection. 3. Gently cover the spill with an

absorbent material to avoid raising dust. 4.

Mechanically collect the material into a labeled,

sealed container for hazardous waste. 5. Clean

the spill area with a suitable decontaminating

solution.

Skin Contact

1. Immediately remove all contaminated

clothing. 2. Wash the affected area with copious

amounts of water for at least 15 minutes. 3.

Seek immediate medical attention.

Eye Contact

1. Immediately flush the eyes with a gentle

stream of water for at least 15 minutes, holding

the eyelids open. 2. Seek immediate medical

attention.

Inhalation
1. Move the individual to fresh air. 2. Seek

immediate medical attention.

Ingestion
1. Do NOT induce vomiting. 2. Rinse the mouth

with water. 3. Seek immediate medical attention.

Storage and Disposal Plan
Storage: Store Alfacalcidol-D6 in a tightly sealed, labeled container in a cool, dry, and well-

ventilated area. It should be stored locked up and away from incompatible materials.
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Disposal: Alfacalcidol-D6 and any materials contaminated with it are considered hazardous

waste.

Waste Type Disposal Procedure

Unused Alfacalcidol-D6

Dispose of in a clearly labeled, sealed

hazardous waste container. Do not mix with

other waste streams unless compatibility is

confirmed.

Contaminated Labware (e.g., pipette tips, vials)
Place in a designated, labeled hazardous waste

container.

Contaminated PPE
Dispose of in a sealed bag and place in the

designated hazardous waste container.

Empty Containers
Handle contaminated packages in the same

way as the substance itself.

Do not empty into drains or release into the environment. All waste must be disposed of

through your institution's EHS-approved hazardous waste management program.

Workflow for Handling and Disposal of Alfacalcidol-
D6
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Preparation

Handling (in Fume Hood)

Post-Handling

Waste Management

1. Prepare Work Area
(Clean & Uncluttered)

2. Verify Fume Hood
Functionality

3. Assemble Materials
& Reagents

4. Don Required PPE

5. Weigh Alfacalcidol-D6

6. Prepare Solution

7. Label All Solutions

8. Decontaminate Surfaces

9. Dispose of Contaminated
Disposables

10. Doff PPE Correctly
A. Collect all contaminated

materials in labeled,
sealed containers

11. Wash Hands Thoroughly B. Store waste in a designated
secure area

C. Arrange for pickup by
EHS Hazardous Waste

Management

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Alfacalcidol-D6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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